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Compound of Interest

2-METHYLBUTANE-D12

Compound Name:
(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary

2-Methylbutane-d12 (Isopentane-d12), CAS 13351-96-7, is a specialized deuterated solvent
and internal standard used in high-resolution NMR spectroscopy and mass spectrometry. With
a boiling point (~27.8°C) hovering dangerously close to standard laboratory ambient
temperatures, this reagent presents unique challenges in supply chain verification and
experimental handling.

This guide provides a rigorous technical framework for sourcing "98 atom % D" grade
isopentane, verifying its isotopic purity upon receipt, and handling it without compromising its
integrity. The focus is on preventing isotopic fractionation and evaporative loss, the two primary
failure modes for this volatile compound.

Chemical Profile & Critical Specifications[1]

Understanding the physical constraints of 2-Methylbutane-d12 is prerequisite to successful
procurement. Unlike standard solvents (e.g., DMSO-d6), Isopentane-d12 is extremely volatile.
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Chemical Structure

The molecule is fully deuterated at all carbon positions.
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Figure 1: Structural connectivity of 2-Methylbutane-d12 showing deuteration sites.
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Property

Value / Limit

Critical Note

CAS Number

13351-96-7

Distinct from unlabeled (78-78-
4)

Isotopic Purity

> 98 atom % D

"98" is the industry standard,;
<98% compromises NMR

integration.

Chemical Purity

> 98% (CP)

Impurities are often trace n-
pentane-d12 or protonated

isomers.

High Risk: Evaporates rapidly

Boiling Point ~27-28 °C
at room temp.[1]
Flash Point -51 °C Extremely Flammable.[2]
) Denser than protonated analog
Density ~0.73 g/mL

(0.62 g/mL) due to mass effect.

Strategic Sourcing: Commercial Suppliers

The market for Isopentane-d12 is consolidated among a few primary manufacturers and their

distributors. When selecting a supplier, prioritize packaging integrity over price. Due to the low

boiling point, septum-sealed bottles often suffer from slow leakage during transit. Flame-sealed

ampoules are strongly recommended.

Supplier Comparison Matrix
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. . Packaging Primary
Supplier Product Code Purity Spec . .
Options Region
Cambridge
Ampoules (0.5g - Global / North
Isotope Labs DLM-2937 98% D )
59) America
(CIL)
Sigma-Aldrich Ampoules,
13351-96-7 98 atom % D ] Global / Europe
(Merck) Septum Vials

C/DIN Isotopes D-0630

98 atom % D

Break-seal

Flasks

North America

Zeochem Custom

98%+ D

Bulk / Custom
Cylinders

Europe / Global

Procurement Recommendation: For quantitative NMR (QNMR) or long-term storage, order CIL

or C/D/N products in flame-sealed glass ampoules. Avoid septum vials unless the product will

be consumed immediately upon receipt.

Incoming Quality Assurance (IQA) Protocol

Upon receipt, the integrity of the deuteration must be verified.[3] The following workflow

ensures you validate the material without losing it to evaporation.
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Figure 2: Incoming Quality Assurance workflow emphasizing temperature control.

Verification Method: 1H-NMR "Proton Deficit"
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To verify 98% D without a specialized deuterium probe:

Standard: Mix a known mass of Isopentane-d12 with a known mass of an internal standard
(e.g., 1,3,5-trimethoxybenzene).

e Solvent: Use CDCI3 or C6D6.
e Acquisition: Run a standard 1H-NMR.

o Calculation: Integrate the residual proton peaks of the isopentane (typically 0.8-1.5 ppm
region). Compare the observed integral to the theoretical integral of a fully protonated
sample.

o Target: Observed integral should be < 2% of the theoretical value.

Advanced Handling & Storage

The Golden Rule: Never open a vessel of Isopentane-d12 at room temperature (>22°C).

The "Cold-Trap" Dispensing Protocol

Due to the 27.8°C boiling point, handling at room temperature introduces significant error and
safety risk (pressure buildup).

e Pre-Cooling: Store the solvent at 4°C (fridge) or -20°C (freezer).

o Equipment Prep: Pre-chill all syringes, pipette tips, and receiving vials on dry ice or in a
-20°C freezer for 15 minutes before use.

e Transfer:

[e]

Remove source bottle from cold storage.

[e]

Immediately withdraw volume using the chilled syringe.

o

Inject into the destination vessel (e.g., NMR tube) which should also be chilled.

[¢]

Cap immediately.
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» Sealing: Parafilm is insufficient. Use Teflon tape on threads and store upright.

Storage Hierarchy

e Optimal: Flame-sealed ampoule at 4°C (Dark).

o Working: Septum vial with crimp cap at -20°C. Note: Cold shrinks the septum; ensure the
crimp is tight to prevent air ingress.

e Avoid: Screw-cap vials at Room Temperature (High risk of total evaporation).

Applications in High-Res Analytics
NMR Spectroscopy

Isopentane-d12 is transparent in the 1H-NMR spectrum, except for residual quintets at 0.85
ppm and 1.15 ppm. It is ideal for:

o Low-Temperature NMR: It remains liquid down to -160°C, making it a superior solvent for
studying unstable intermediates or dynamic processes (conformational flipping) that require
ultra-low temperatures where CDCI3 would freeze.

» Aliphatic Region Studies: When the analyte has signals masked by common solvents like
DMSO or Acetone.

Mass Spectrometry

Used as a standard in Cold Spray lonization (CSI) or as a reagent gas in Chemical lonization
(CI) where a deuterated adduct is required to elucidate molecular weight via mass shift (+12
Da).

References
¢ Sigma-Aldrich.2-Methylbutane-d12 Product Specification & SDS. Retrieved from
o C/DIN lIsotopes.lsopentane-d12 (D-0630) Technical Data. Retrieved from

o Cambridge Isotope Laboratories.2-Methylbutane (D12, 98%) Product Page. Retrieved from

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 6556: Isopentane. Retrieved from

e Zhao, H., et al. (2008). Enthalpies of Vaporization and Vapor Pressures of Some Deuterated
Hydrocarbons. Journal of Chemical & Engineering Data. (Demonstrates inverse isotope
effects on vapor pressure).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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